2-((7-chloro-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)-N-(2-ethoxyphenyl)acetamide

• IUPAC Name: 2-[(7-chloro-1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)sulfanyl]-N-(2-ethoxyphenyl)acetamide
• InChI: InChI=1S/C17H16ClN3O4S2/c1-2-25-14-6-4-3-5-12(14)19-16(22)10-26-17-20-13-8-7-11(18)9-15(13)27(23,24)21-17/h3-9H,2,10H2,1H3,(H,19,22)(H,20,21)
• InChI Key: ZYFHOORTWPIXDX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CSC2=NS(=O)(=O)C3=C(N2)C=CC(=C3)Cl
• Molecular Formula: C17H16ClN3O4S2
• Molecular Weight: 425.9 g/mol

Description

The compound “2-((7-chloro-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)-N-(2-ethoxyphenyl)acetamide” is a chemical compound that is related to the class of compounds known as benzothiadiazines. Benzothiadiazines are a class of compounds that are commonly found in naturally occurring heterocycles.

Scientific Research Applications

Synthesis and Biological Activities

• Research on compounds with benzothiadiazine structures, similar to the compound , highlights their synthesis for evaluating biological activities. For instance, compounds based on the benzothiadiazine scaffold have been designed and tested for anticancer activity against various cancer cell lines, demonstrating moderate to good inhibitory activity. This indicates the potential of such compounds in therapeutic applications, especially in oncology (Kamal et al., 2011).

Antimicrobial and Antitumor Properties

• Another study focuses on the synthesis of formazans from a base of thiadiazole as antimicrobial agents, showing that related compounds exhibit moderate antimicrobial activity. This underscores the potential utility of thiadiazole derivatives in developing new antimicrobial agents, which could be relevant to the compound due to structural similarities (Sah et al., 2014).

Allelochemicals and Agronomic Utility

• The isolation and synthesis of allelochemicals from the Gramineae family, focusing on compounds like benzoxazinones and related structures, reveal their phytotoxic, antimicrobial, antifeedant, antifungal, and insecticidal properties. This extensive review suggests the agronomic utility of such compounds, potentially offering insight into how similar structures could be applied in agriculture to enhance crop protection and soil health (Macias et al., 2006).

Insecticidal Assessment

• The synthesis and insecticidal assessment of heterocycles incorporating a thiadiazole moiety against the cotton leafworm further demonstrate the potential of such compounds in pest management strategies. This research provides a foundation for exploring the insecticidal properties of similar compounds, including the one (Fadda et al., 2017).

Mechanism of Action

Target of Action

The primary target of this compound is the sodium-chloride symporter located in the distal convoluted tubules in the kidneys . This symporter plays a crucial role in the reabsorption of sodium and chloride ions from the filtrate back into the bloodstream .

Mode of Action

The compound acts as an inhibitor of the sodium-chloride symporter . By binding to this symporter, it prevents the reabsorption of sodium and chloride ions, leading to increased excretion of these ions in the urine . This diuretic effect results in a decrease in blood volume and a reduction in blood pressure .

Biochemical Pathways

The inhibition of the sodium-chloride symporter disrupts the normal reabsorption process in the kidneys . This leads to an increase in the excretion of water, sodium, and chloride ions in the urine . The loss of these ions can also cause an increase in serum uric acid levels .

Result of Action

The primary result of the compound’s action is a decrease in blood pressure due to its diuretic effect . By increasing the excretion of water and ions, it reduces blood volume and lowers blood pressure . This makes it useful in the treatment of conditions such as hypertension .